Cas no 1314971-48-6 (3-cyano-2,6-difluorobenzoic acid)

• Product Name: 3-cyano-2,6-difluorobenzoic acid
• CAS No: 1314971-48-6
• MF: C₈H₃F₂NO₂
• MW: 183.111728906631
• MDL: MFCD09907851
• CID: 3165829
• PubChem ID: 55266945
• Update Time: 2025-04-21

3-cyano-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyano-2,6-difluorobenzoic acid
• CS-0227326
• EN300-3062913
• Benzoic acid, 3-cyano-2,6-difluoro-
• 1314971-48-6
• SCHEMBL17202425
• Z1198237683
• AKOS006312421
• PCC97148
• OJCKPWOBQFQMAA-UHFFFAOYSA-N
• MFCD09907851
• 3-cyano-2,6-difluorobenzoicacid

• MDL： MFCD09907851
• Inchi： 1S/C8H3F2NO2/c9-5-2-1-4(3-11)7(10)6(5)8(12)13/h1-2H,(H,12,13)
• InChI Key： OJCKPWOBQFQMAA-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 183.01318466g/mol
• Monoisotopic Mass: 183.01318466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives